BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling 3-Acetoxy-4-cadinen-8-one: A
Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Acetoxy-4-cadinen-8-one

Cat. No.: B1159575

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Acetoxy-4-cadinen-8-one is a sesquiterpenoid compound that has been noted in chemical
databases. This technical guide serves to consolidate the currently available information on its
discovery and characterization. Sesquiterpenoids, a class of C15 terpenoids, are widely
distributed in the plant kingdom and are known for their diverse chemical structures and
significant biological activities. The cadinane skeleton, a bicyclic sesquiterpenoid framework, is
a common structural motif found in many natural products. While the specific details
surrounding the initial discovery and comprehensive characterization of 3-Acetoxy-4-cadinen-
8-one are not extensively documented in publicly accessible scientific literature, this guide
provides the foundational knowledge that has been gathered.

Chemical Identity and Properties

A summary of the key identifiers and physicochemical properties for 3-Acetoxy-4-cadinen-8-
one is presented below.
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Property Value Source
Chemical Name 3-Acetoxy-4-cadinen-8-one

CAS Number 923950-05-4 [1]
Molecular Formula C17H2603 [1]
Molecular Weight 278.39 g/mol

Compound Type Sesquiterpenoid

Discovery and Natural Source

Information from chemical suppliers indicates that 3-Acetoxy-4-cadinen-8-one is a natural
product isolated from Eupatorium adenophorum, also known as Ageratina adenophora.[2][3][4]
[5][6] This plant is a perennial herb belonging to the Asteraceae family and is a well-
documented source of a variety of cadinane-type sesquiterpenoids.[7] However, a primary
research publication detailing the specific isolation and structure elucidation of 3-Acetoxy-4-
cadinen-8-one from this plant could not be identified in the course of this review.

Characterization

Due to the absence of a primary scientific publication, detailed experimental protocols and
comprehensive characterization data for 3-Acetoxy-4-cadinen-8-one are not available. The
structural characterization of novel natural products typically involves a combination of
spectroscopic techniques.

General Experimental Workflow for Sesquiterpenoid
Isolation

The isolation of cadinane sesquiterpenoids from plant material generally follows a standard
workflow. A hypothetical workflow for the isolation of 3-Acetoxy-4-cadinen-8-one from
Eupatorium adenophorum is depicted below.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/publication/221827137_Isolation_of_five_bioactive_components_from_eupatorium_adenophorum_Spreng_using_stepwise_elution_by_high-speed_countercurrent_chromatography
https://www.researchgate.net/publication/221827137_Isolation_of_five_bioactive_components_from_eupatorium_adenophorum_Spreng_using_stepwise_elution_by_high-speed_countercurrent_chromatography
https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/np800242w
https://pubmed.ncbi.nlm.nih.gov/18620454/
https://pubmed.ncbi.nlm.nih.gov/33899621/
https://www.researchgate.net/publication/235773358_Cadinene_sesquiterpenes_from_Eupatorium_adenophorum_and_their_antifungal_activity
https://www.alliedacademies.org/articles/a-review-of-ethnomedicinal-phytochemical-pharmacological-and-toxicological-aspects-of-eupatorium-adenophorum-spreng-11609.html
https://www.tandfonline.com/doi/abs/10.1080/14786419.2021.1910262
https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://www.benchchem.com/product/b1159575?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159575?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Sesquiterpenoid Isolation
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Caption: A generalized workflow for the isolation of sesquiterpenoids from a plant source.

Spectroscopic Analysis
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The structural elucidation of a novel compound like 3-Acetoxy-4-cadinen-8-one would rely on
the following spectroscopic methods:

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR are crucial for
determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as
COSY, HSQC, and HMBC would be used to establish the connectivity between protons and
carbons.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine
the exact molecular formula of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy helps in identifying the functional groups
present in the molecule, such as carbonyl (C=0) and ester (C-O) groups.

 Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy can provide information
about any chromophores present in the molecule.

Unfortunately, specific spectroscopic data for 3-Acetoxy-4-cadinen-8-one is not available in
the reviewed literature.

Biological Activity

There is no specific information available in the scientific literature regarding the biological
activity or potential signaling pathways of 3-Acetoxy-4-cadinen-8-one. However, other
cadinane sesquiterpenes isolated from Eupatorium adenophorum have been reported to
exhibit various biological activities, including antifungal and cytotoxic effects.[3][4] This
suggests that 3-Acetoxy-4-cadinen-8-one could also possess interesting biological properties
that warrant investigation.

Conclusion

3-Acetoxy-4-cadinen-8-one is a sesquiterpenoid that has been putatively isolated from
Eupatorium adenophorum. While its chemical identity is established with a CAS number, the
primary scientific literature detailing its discovery, the experimental protocols for its isolation
and characterization, and any evaluation of its biological activity is not currently available. The
information presented in this guide is based on data from chemical suppliers and the general
knowledge of natural product chemistry. Further research and publication of the complete
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characterization and biological evaluation of this compound are necessary to fully understand
its properties and potential applications. Researchers interested in this compound are
encouraged to perform their own isolation and characterization or to seek out the original
researchers who may have unpublished data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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